Cas no 118115-84-7 (1-(Piperidin-2-yl)ethane-1-thiol)

• Product Name: 1-(Piperidin-2-yl)ethane-1-thiol
• CAS No: 118115-84-7
• MF: C₇H₁₅NS
• MW: 145.26570057869
• CID: 5707560
• PubChem ID: 55286745
• Update Time: 2025-05-20

1-(Piperidin-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(PIPERIDIN-2-YL)ETHANE-1-THIOL
• EN300-1288352
• 118115-84-7
• AKOS006355215
• 2-Piperidinemethanethiol, α-methyl-
• 1-(Piperidin-2-yl)ethane-1-thiol

• Inchi： 1S/C7H15NS/c1-6(9)7-4-2-3-5-8-7/h6-9H,2-5H2,1H3
• InChI Key： XHHJGSMAISFKPL-UHFFFAOYSA-N
• SMILES： SC(C)C1CCCCN1

Computed Properties

• Exact Mass: 145.09252066g/mol
• Monoisotopic Mass: 145.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 13Ų

Experimental Properties

• Density: 0.954±0.06 g/cm3(Predicted)
• Boiling Point: 219.1±13.0 °C(Predicted)
• pka: 9.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(Piperidin-2-yl)ethane-1-thiol

Research Brief on 1-(Piperidin-2-yl)ethane-1-thiol (CAS: 118115-84-7) in Chemical Biology and Pharmaceutical Applications

1-(Piperidin-2-yl)ethane-1-thiol (CAS: 118115-84-7) is a sulfur-containing piperidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological disorders and infectious diseases. Recent studies have highlighted its role as a building block for novel drug candidates, owing to its unique structural features that enable interactions with biological targets such as enzymes and receptors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(Piperidin-2-yl)ethane-1-thiol in the development of selective inhibitors for gamma-secretase, an enzyme implicated in Alzheimer's disease. The researchers utilized the thiol moiety of the compound to form covalent bonds with the enzyme's active site, resulting in improved inhibitory potency and selectivity compared to previous analogs. This approach opens new avenues for designing next-generation therapeutics for neurodegenerative diseases.

In the field of antimicrobial research, a recent breakthrough published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 1-(Piperidin-2-yl)ethane-1-thiol exhibit potent activity against drug-resistant bacterial strains, including MRSA. The study identified that the compound's ability to disrupt bacterial cell wall synthesis, combined with its favorable pharmacokinetic properties, makes it a promising scaffold for developing novel antibiotics. Particularly noteworthy was the compound's low cytotoxicity against human cells, suggesting a wide therapeutic window.

From a chemical biology perspective, 1-(Piperidin-2-yl)ethane-1-thiol has emerged as a valuable tool for protein modification studies. A 2024 Nature Chemical Biology paper described its use as a thiol-reactive probe for mapping cysteine residues in complex proteomes. The researchers capitalized on the compound's specific reactivity and introduced a click chemistry handle, enabling precise labeling and identification of druggable cysteine sites in various disease-relevant proteins.

The synthetic accessibility of 1-(Piperidin-2-yl)ethane-1-thiol has also been improved through recent methodological advancements. A Green Chemistry publication (2023) reported an environmentally benign synthesis route using biocatalytic approaches, achieving higher yields (85%) with reduced waste generation compared to traditional methods. This development addresses the growing need for sustainable production of pharmaceutical intermediates while maintaining high purity standards required for medicinal applications.

Looking forward, the unique properties of 1-(Piperidin-2-yl)ethane-1-thiol position it as a multifaceted tool in drug discovery and chemical biology. Current research directions include exploring its potential in targeted protein degradation strategies and as a ligand for metal-catalyzed bioorthogonal reactions. As the understanding of its structure-activity relationships deepens, we anticipate seeing more innovative applications of this compound in addressing unmet medical needs across various therapeutic areas.